Chromium chloride

• CAS: 50925-66-1
• Molecular Formula: Cl3Cr
• Molecular Weight: 158.35 g/mol
• InChI: InChI=1S/3ClH.Cr/h3*1H;/q;;;+3/p-3
• InChIKey: QSWDMMVNRMROPK-UHFFFAOYSA-K

Basic Chromium Chloride: Core Identity

Chromium(III) chloride hexahydrate (CrCl₃·6H₂O, CAS 10060-12-5) is the commercially predominant hydrated form of chromium trichloride, existing as dark green deliquescent monoclinic crystals . It is the hexahydrate variant of the violet anhydrous compound CrCl₃ (CAS 10025-73-7) and should not be confused with chromium(II) chloride (CrCl₂) or other chromium(III) salts such as the sulfate or nitrate [1]. With a molecular weight of 266.45 g/mol, density of 1.76 g/cm³, and melting point of 83°C, this inorganic Lewis acid salt serves as a versatile Cr³⁺ source for catalysis, electroplating, textile mordanting, and nutritional research applications [2].

Structure Pre-hydrolyzed polynuclear Cr(III) species — avoids delayed olation in aqueous systems

Workflow Catalyst precursor, crosslinking agent, mordant, and chromium intermediate synthesis

Formulation High water solubility supports aqueous process integration

• [1] NCBI. Table 4-1, Chemical Identity of Chromium and Compounds. Toxicological Profile for Chromium. View Source
• [2] ChemBase. Chromium(III) chloride. Physical and Chemical Properties. View Source

Why Basic Chromic Chloride Is Irreplaceable

Generic substitution among chromium(III) compounds is scientifically unsound due to quantifiable divergences in solubility, hydration state, Lewis acidity, and application-specific performance. The hexahydrate CrCl₃·6H₂O exhibits a water solubility of 585 g/L at 20°C, whereas anhydrous CrCl₃ is only slightly soluble, fundamentally altering its suitability for aqueous-phase synthesis, electroplating bath preparation, and biological studies [1]. Furthermore, chromium chloride demonstrates inferior oral bioavailability relative to organic chromium chelates such as chromium picolinate, with 24-hour urinary chromium excretion approximately 16-fold lower, rendering it inappropriate for nutritional efficacy studies where absorption is critical [2]. In electroplating, chloride-based trivalent chromium baths produce coatings with distinct corrosion resistance profiles compared to sulfate-based systems, and in catalysis, the hexahydrate's Lewis acid behavior and water content can either facilitate or compromise reactions relative to alternative Cr(III) precursors [3].

1

Replacing with CrCl₃·6H₂O or anhydrous CrCl₃ introduces uncontrolled speciation and pH shift, as they lack the pre-built polynuclear structure.

2

Without pre-hydrolyzed olated species, the necessary olation step for gelation or fixation becomes time-dependent and may not reproduce consistently.

3

Crosslinking density, catalyst site architecture, and coating quality may shift; batch uniformity cannot be guaranteed with generic chromium(III) salts.

• [1] ChemBase. Chromium(III) chloride. Solubility Data: Anhydrous vs Hexahydrate. View Source
• [2] SupplySide Journal. Chromax Shows High Bioavailability. July 2, 2007. View Source
• [3] M. Schario. Ask the Expert: How to Choose Between Sulfate and Chloride-Based Trivalent Chromium. Columbia Chemical, March 20, 2024. View Source

Basic Chromium Chloride: Comparative Evidence

Catalyst Precursor Effect in Ethylene Ammoxidation

The hexahydrate form CrCl₃·6H₂O demonstrates water solubility of 585 g/L at 20°C, whereas the anhydrous form CrCl₃ is only slightly soluble under identical conditions [1]. This solubility differential, exceeding three orders of magnitude in practical dissolution kinetics, arises from the ready dissociation of the hydrated complex [Cr(H₂O)₄Cl₂]Cl·2H₂O compared to the kinetically inert, polymeric layered structure of anhydrous CrCl₃ which resists aqueous attack unless trace reducing agents are present .

Cr-ZSM-5 ammoxidation

Head-to-head

Highest activity & selectivity toward acetonitrile among five precursors (chloride > acetate, nitrate, sulfate, dichromate).

Supports precursor selection for ethylene ammoxidation catalyst.

Solid-state exchange on ZSM-5, 425–500°C.

Evidence Dimension	Water solubility at ambient temperature
Target Compound Data	585 g/L (CrCl₃·6H₂O, hexahydrate)
Comparator Or Baseline	Slightly soluble (CrCl₃, anhydrous)
Quantified Difference	>1000-fold difference in practical dissolution behavior
Conditions	Water at 20°C; standard atmospheric pressure

Why This Matters

Procurement of the hexahydrate is mandatory for applications requiring rapid aqueous dissolution (e.g., electroplating bath preparation, aqueous catalysis, biological media), whereas anhydrous CrCl₃ is unsuitable for these protocols without specialized activation steps.

• [1] ChemBase. Chromium(III) chloride. Solubility Data: 585 g/L (hexahydrate) vs slightly soluble (anhydrous). View Source

Chloride-Based Baths: Faster Cr(III) Plating

In human absorption studies, chromium chloride demonstrates markedly inferior bioavailability compared to chromium picolinate. Urinary chromium excretion, a validated proxy for gastrointestinal absorption, was approximately 16-fold higher for chromium picolinate than for chromium chloride administered in equivalent dosages [1]. In rat models, intestinal absorption of ⁵¹Cr from CrCl₃ was 0.55% compared to 1.16% from chromium picolinate, representing a 2.1-fold difference [2]. A separate cross-study analysis indicates tissue retention of chromium from picolinate is 2 to 8 times greater than from chloride .

Cr(III) plating rate

Head-to-head

Deposition rate: 0.1–0.25 µm/min (chloride) vs 0.04–0.08 µm/min (sulfate) — approximately 2.5× to 3× higher.

Supports higher throughput and cycle-time reduction in decorative plating.

Industrial decorative trivalent chromium bath data.

Evidence Dimension	24-hour urinary chromium excretion (human)
Target Compound Data	Baseline urinary Cr (reference value)
Comparator Or Baseline	Chromium picolinate: ~16-fold higher urinary Cr
Quantified Difference	16-fold lower absorption for CrCl₃
Conditions	Human subjects; single-dose acute absorption study; urinary Cr measured over 24 hours

Why This Matters

For nutritional research or supplement formulation where systemic chromium delivery is the primary endpoint, chromium chloride is a suboptimal selection relative to chromium picolinate; conversely, for studies requiring minimal absorption or investigating the toxicokinetics of inorganic Cr(III), CrCl₃ serves as an appropriate low-bioavailability reference standard.

• [1] SupplySide Journal. Chromax Shows High Bioavailability: Urinary Cr 16× Higher for Picolinate vs Chloride. July 2, 2007. View Source
• [2] Olin KL, Stearns DM, Armstrong WH, Keen CL. Absorption, excretion and retention of ⁵¹Cr from labelled Cr-(III)-picolinate in rats. Biol Trace Elem Res. 1994; intestinal absorption 1.16% vs 0.55%. View Source

CrCl3 Bioavailability Baseline: Caco-2 Model

In trivalent chromium electroplating, chloride-based baths utilizing CrCl₃·6H₂O produce coatings with distinct performance characteristics relative to sulfate-based (Cr₂(SO₄)₃) systems. Electrochemical polarization curves in 0.01 M NaCl demonstrate superior corrosion resistance for chloride-based Cr(III) coatings, attributed to smaller crystal size and a less defective native oxide layer when analyzed in borate buffer electrolyte [1]. Conversely, sulfate-based processes offer operational advantages including elimination of chlorine gas evolution at the anode and reduced raw material consumption cost, with deposition rates ranging from 0.057 to 0.077 μm/min [2]. Notably, the green and violet isomeric forms of chromic chloride exhibit no discernible difference in plating behavior [3].

Caco-2 absorption

Reported

CrCl₃ transport: 2.11% ± 0.53% vs CrPic 9.08% ± 0.25% (Papp: 0.97–1.37 vs 3.52–5.31 ×10⁻⁶ cm/s).

Defines low-absorption baseline for formulations where controlled systemic exposure is desired.

Caco-2 monolayers, 120 min, 37°C; human urinary excretion corroborates hierarchy.

Evidence Dimension	Corrosion resistance (electrochemical)
Target Compound Data	Chloride-based Cr(III) coating: superior polarization resistance in 0.01 M NaCl
Comparator Or Baseline	Sulfate-based Cr(III) coating: inferior corrosion resistance; deposition rate 0.057–0.077 μm/min
Quantified Difference	Qualitative superiority in corrosion protection; sulfate systems eliminate Cl₂ evolution
Conditions	XPS surface analysis; 0.01 M NaCl electrolyte; borate buffer

Why This Matters

Selection between chloride and sulfate trivalent chromium systems involves trade-offs: CrCl₃·6H₂O-based baths may yield coatings with enhanced corrosion resistance but introduce chloride management challenges, whereas sulfate baths offer operational simplicity and environmental compliance benefits.

• [1] Surface composition and depth profile analysis of sulphate and chloride-based trivalent chromium electrodeposits using X-ray photoelectron spectroscopy. Corrosion Science, 2024. View Source
• [2] Guo CW, Lai HW. Study on new sulfate trivalent chromium plating solution and coating properties. Electroplating & Finishing, 2012; deposition rate 0.057–0.077 μm/min. View Source
• [3] Coordination Compounds in the Electrodeposition of Chromium. IOP Science. No difference between green and violet forms of chromic chloride. View Source

Uptake Kinetics in Chrome Mordanting

CrCl₃ (as hexahydrate) functions as a Lewis acid catalyst with demonstrated superiority over alternative metal chlorides in biomass conversion applications. In one-pot cellulose conversion to levulinic acid, CrCl₃ produced the highest yields among a panel of Lewis acidic metal chlorides tested [1]. The catalyst derived from chromium chloride precursor exhibited higher activity and selectivity toward acetonitrile compared to catalysts prepared from alternative precursors, a performance differential assigned to the specific nature of chromium species formed during catalyst synthesis [2]. Furthermore, CrCl₃·6H₂O catalyzes glucose isomerization to fructose—a critical intermediate step in 5-hydroxymethylfurfural (HMF) production—a transformation not efficiently catalyzed by many other transition metal halides [3].

Wool mordant uptake

Head-to-head

Uptake rate order: fluoride > formate > sulfate ≈ chloride (slowest, most controlled).

Supports uniform chromium distribution and level dyeing with minimal strike.

Kinetic study on wool mordanting.

Evidence Dimension	Levulinic acid yield from cellulose
Target Compound Data	Highest LA yield among tested metal chlorides (CrCl₃)
Comparator Or Baseline	Other Lewis acidic metal chlorides (specific identities not enumerated in source)
Quantified Difference	Superior yield (highest in panel)
Conditions	Combined Brønsted hydrothermal carbon acid and Lewis acid catalyst system; one-pot cellulose conversion

Why This Matters

For research laboratories developing catalytic biomass valorization processes or synthesizing HMF and levulinic acid derivatives, CrCl₃·6H₂O is a strategically advantageous precursor whose Lewis acidity profile may outperform alternative chromium sources and other transition metal chlorides.

• [1] Enhanced Levulinic Acid Production from Cellulose by Combined Brønsted Hydrothermal Carbon and Lewis Acid Catalysts. CrCl₃ gave highest yields among tested metal chlorides. View Source
• [2] HAL Science. TPD of ammonia study: chromium chloride-derived catalyst showed higher activity and selectivity toward acetonitrile. View Source
• [3] Molecular aspects of glucose dehydration by chromium chlorides in ionic liquids. PubMed, 2011. Exceptional catalytic performance for glucose-to-fructose isomerization. View Source

Water Content Sensitivity: Hydrate Form Suitability for Water-Sensitive Reactions

The presence of six water molecules of crystallization in CrCl₃·6H₂O constitutes a critical differentiator for applications requiring rigorously anhydrous conditions. Whereas the hexahydrate is suitable for aqueous and protic reaction media, its water content renders it incompatible with water-sensitive organometallic syntheses, Grignard reactions, or anhydrous Lewis acid-catalyzed transformations. Anhydrous CrCl₃ (CAS 10025-73-7), by contrast, is specifically indicated for vapor-phase co-reductions with other metal halides to produce finely divided intermetallics with thermoelectric, magnetic, and oxidation-resistance applications [1]. The hexahydrate can be thermally dehydrated, but this process must be conducted under controlled conditions to avoid hydrolysis to chromium oxychlorides or oxide species [2].

Evidence Dimension	Water content and reaction compatibility
Target Compound Data	6 H₂O per formula unit; suitable for aqueous/protic media; incompatible with water-sensitive reactions
Comparator Or Baseline	Anhydrous CrCl₃: 0 H₂O; suitable for anhydrous organometallic synthesis and vapor-phase co-reduction
Quantified Difference	Categorical incompatibility with water-sensitive protocols
Conditions	Synthesis requiring strictly anhydrous conditions (e.g., Schlenk line techniques, glovebox operations)

Why This Matters

Procurement decisions must align hydrate form with reaction medium compatibility: the hexahydrate is appropriate for aqueous and protic solvent systems, whereas anhydrous CrCl₃ is essential for air- and moisture-sensitive organometallic syntheses and materials science applications.

• [1] Fisher Scientific. Chromium(III) chloride, anhydrous, 99.9% (metals basis). Applications in vapor-phase co-reduction for intermetallics. View Source
• [2] Funcmater. Chromium(III) chloride hexahydrate. Preparation of anhydrous tetrahydrofuran complex via reaction with trimethylsilylchloride. View Source

Physical Form and Handling: Hexahydrate Crystalline Stability vs. Anhydrous Reactivity

CrCl₃·6H₂O is a dark green crystalline solid that is hygroscopic and air-sensitive, requiring storage under argon or in sealed containers with desiccant to prevent deliquescence and gradual hydrolysis . Its melting point is 83°C, dramatically lower than the 1,152°C melting point of anhydrous CrCl₃, reflecting fundamentally different intermolecular bonding and thermal behavior [1]. The density of the hexahydrate (1.76 g/cm³) is substantially lower than that of the anhydrous form (2.87 g/cm³), and its pH in 0.2M aqueous solution is 2.4, indicating moderate acidity [2]. These physicochemical parameters directly influence material handling protocols, shipping classification, and compatibility with laboratory equipment and storage infrastructure.

Evidence Dimension	Physical properties (melting point, density, handling sensitivity)
Target Compound Data	Melting point: 83°C; Density: 1.76 g/cm³; Hygroscopic, requires argon storage
Comparator Or Baseline	Anhydrous CrCl₃: Melting point: 1,152°C; Density: 2.87 g/cm³; Less hygroscopic
Quantified Difference	Δ Melting point = 1,069°C; Δ Density = 1.11 g/cm³
Conditions	Standard ambient temperature and pressure; 0.2M aqueous solution for pH measurement

Why This Matters

Laboratory procurement and inventory management must account for the hexahydrate's specific storage requirements (argon atmosphere, desiccated environment) and its distinct physical properties when designing synthetic protocols, selecting compatible equipment, and planning material handling workflows.

• [1] ChemBase. Chromium(III) chloride. Melting point: 83°C (hexahydrate) vs 1,152°C (anhydrous). View Source
• [2] Baike Baidu. Chromium trichloride. Density 1.76 g/cm³ (hexahydrate), 2.87 g/cm³ (anhydrous); pH 2.4 (0.2M solution). View Source

Basic Chromium Chloride: Application Scenarios

Cr-ZSM-5 Catalyst for Acetonitrile Synthesis

CrCl₃·6H₂O is optimally deployed as a Lewis acid catalyst precursor for aqueous-phase biomass conversion reactions, including glucose isomerization to fructose and subsequent dehydration to 5-hydroxymethylfurfural (HMF). The exceptional catalytic performance of chromium chlorides in these transformations is attributed to their unique ability to catalyze glucose-to-fructose isomerization with high selectivity [1]. In combined Brønsted-Lewis acid systems for cellulose conversion to levulinic acid, CrCl₃ demonstrates superior yields relative to alternative metal chlorides [2]. The high water solubility (585 g/L) of the hexahydrate form enables facile preparation of homogeneous catalytic solutions, whereas anhydrous CrCl₃ would require specialized activation due to its poor aqueous solubility [3].

High-Throughput Decorative Cr(III) Plating

CrCl₃·6H₂O serves as the chromium source for chloride-based trivalent chromium electroplating baths, a hexavalent chromium-free alternative for decorative and functional chromium coatings. Electrochemical polarization studies in 0.01 M NaCl demonstrate that chloride-based Cr(III) coatings exhibit superior corrosion resistance compared to sulfate-based counterparts, a performance attribute linked to smaller crystal size and a less defective native oxide layer as characterized by XPS depth profiling [1]. The rapid aqueous dissolution of the hexahydrate facilitates efficient bath preparation. However, users must weigh this corrosion resistance advantage against the operational considerations of chloride-based systems, including anode material selection and the potential for chlorine evolution [2].

Level Dyeing with Chrome Mordanting

Chromium chloride hexahydrate functions as an appropriate low-bioavailability inorganic reference standard in comparative nutritional absorption studies. Human clinical data demonstrate that 24-hour urinary chromium excretion following CrCl₃ administration is approximately 16-fold lower than that observed with chromium picolinate [1]. In rodent models, intestinal absorption of ⁵¹Cr from CrCl₃ is 0.55% compared to 1.16% from chromium picolinate—a 2.1-fold differential [2]. This consistently low and well-characterized absorption profile makes CrCl₃·6H₂O suitable as a negative control or baseline comparator when evaluating novel chromium chelates or delivery systems. Conversely, it is not indicated for applications where high systemic chromium bioavailability is the intended endpoint.

Synthesis of Chromium(III) Oxide Nanomaterials and Coordination Complexes

CrCl₃·6H₂O serves as a versatile precursor for the preparation of chromium(III) oxide (Cr₂O₃) nanoparticles and nanosheets via sol-gel, hydrothermal, and green synthesis routes [1]. The compound also functions as a starting material for the synthesis of organochromium coordination complexes, including phosphine complexes that catalyze ethylene trimerization to 1-hexene [2]. The hexahydrate can be converted to anhydrous chromium(III) chloride-tetrahydrofuran complex through reaction with trimethylsilylchloride, providing a pathway to water-free coordination chemistry without requiring direct handling of the poorly soluble anhydrous CrCl₃ [3]. For these materials science and coordination chemistry applications, the high purity (typically 98-101% assay, meeting USP specifications) and reliable Cr³⁺ content of commercial hexahydrate are critical [4].

Application

Selection Property

Validation Focus

Cr-ZSM-5 catalyst synthesis (acetonitrile)

Precursor-dependent Cr speciation and dispersion

Ethylene ammoxidation activity and selectivity review

Decorative Cr(III) electroplating

Chloride-based deposition rate profile

Throughput and cycle-time assessment

Wool chrome mordanting

Controlled, slow uptake kinetics

Uniform metal distribution and shade reproducibility

• [1] Molecular aspects of glucose dehydration by chromium chlorides in ionic liquids. PubMed, 2011. View Source
• [2] Enhanced Levulinic Acid Production from Cellulose by Combined Brønsted Hydrothermal Carbon and Lewis Acid Catalysts. View Source
• [3] Surface composition and depth profile analysis of sulphate and chloride-based trivalent chromium electrodeposits. Corrosion Science, 2024. View Source
• [4] Green synthesis and characterization of Cr₂O₃ nanoparticle prepared by using CrCl₃·6H₂O and Roselle extract. View Source